Cas no 1092461-35-2 (2-[3-bromo-5-(trifluoromethoxy)phenyl]acetic acid)

2-[3-bromo-5-(trifluoromethoxy)phenyl]acetic acid structure
1092461-35-2 structure
Product Name:2-[3-bromo-5-(trifluoromethoxy)phenyl]acetic acid
CAS No:1092461-35-2
MF:C9H6BrF3O3
MW:299.041352748871
CID:4551710
PubChem ID:57367985
Update Time:2024-11-03

2-[3-bromo-5-(trifluoromethoxy)phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-5-(trifluoromethoxy)phenylacetic acid
    • 2-(3-Bromo-5-(trifluoromethoxy)phenyl)acetic acid
    • 2-[3-bromo-5-(trifluoromethoxy)phenyl]acetic acid
    • CL9643
    • 3-Bromo-5-(trifluoromethoxy)benzeneacetic acid
    • AS-46439
    • 1092461-35-2
    • DTXSID501247305
    • AKOS015956911
    • 2-(3-Bromo-5-(trifluoromethoxy)phenyl)aceticacid
    • MFCD11519378
    • 3-BroMo-5-(trifluoroMethoxy)-phenylacetic acid
    • CS-0450910
    • MDL: MFCD11519378
    • Inchi: 1S/C9H6BrF3O3/c10-6-1-5(3-8(14)15)2-7(4-6)16-9(11,12)13/h1-2,4H,3H2,(H,14,15)
    • InChI Key: PEBPBUMXKAQCGP-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=C(C=1)CC(=O)O)OC(F)(F)F

Computed Properties

  • Exact Mass: 297.94524g/mol
  • Monoisotopic Mass: 297.94524g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 46.5

Experimental Properties

  • Melting Point: 77-80℃

2-[3-bromo-5-(trifluoromethoxy)phenyl]acetic acid Pricemore >>

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